Cas no 2003770-24-7 (4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide)

4-(2-Fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide is a fluorinated sulfonamide derivative featuring a piperazine core with a dimethylamino and fluoroethyl substituent. This compound is of interest in medicinal chemistry and drug development due to its structural versatility, which allows for potential applications as a pharmacophore or intermediate in bioactive molecule synthesis. The presence of the fluoroethyl group enhances metabolic stability and lipophilicity, while the sulfonamide moiety offers opportunities for hydrogen bonding interactions. Its well-defined molecular structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the design of CNS-targeting agents or enzyme inhibitors. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide structure
2003770-24-7 structure
Product Name:4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide
CAS No:2003770-24-7
MF:C8H18FN3O2S
MW:239.310823917389
CID:5995393
PubChem ID:119104745
Update Time:2025-08-04

4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide
    • F6559-1724
    • AKOS026698300
    • 2003770-24-7
    • Inchi: 1S/C8H18FN3O2S/c1-10(2)15(13,14)12-7-5-11(4-3-9)6-8-12/h3-8H2,1-2H3
    • InChI Key: BCYYMXPAJKHWGT-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCN(CCF)CC1)(=O)=O

Computed Properties

  • Exact Mass: 239.11037616g/mol
  • Monoisotopic Mass: 239.11037616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 52.2Ų

4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6559-1724-1mg
4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide
2003770-24-7
1mg
$81.0 2023-09-08

Additional information on 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide

Introduction to 4-(2-Fluoroethyl)-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No. 2003770-24-7)

4-(2-Fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 2003770-24-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperazine ring, a sulfonamide group, and a fluoroethyl substituent. These structural features contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical formula of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide is C11H18FNO3S, and it has a molecular weight of approximately 263.33 g/mol. The presence of the fluoroethyl group is particularly noteworthy, as fluorine atoms are known to enhance the lipophilicity and metabolic stability of compounds, which can be crucial for drug development.

In recent years, the interest in 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide has been driven by its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its activity as a modulator of specific receptors and enzymes. For instance, studies have shown that this compound exhibits promising activity as an inhibitor of certain kinases, which are enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological properties of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide. The researchers found that the compound demonstrated selective inhibition of a specific kinase involved in cancer cell growth. This selective inhibition suggests that 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide could be a valuable candidate for the development of targeted cancer therapies.

Beyond its potential as an anticancer agent, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide has also been explored for its effects on other biological targets. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are important factors for drug development. Additionally, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.

In terms of clinical applications, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide is currently in the early stages of clinical trials. These trials aim to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its potential benefits and risks.

The synthesis of 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide involves several steps, including the formation of the piperazine ring and the introduction of the fluoroethyl and sulfonamide groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if it progresses to commercialization.

In conclusion, 4-(2-fluoroethyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS No. 2003770-24-7) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments in the future.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd